![molecular formula C9H16FNO2 B6182680 rac-tert-butyl N-[(1r,3r)-3-fluorocyclobutyl]carbamate, trans CAS No. 2624139-44-0](/img/no-structure.png)
rac-tert-butyl N-[(1r,3r)-3-fluorocyclobutyl]carbamate, trans
Overview
Description
Rac-tert-butyl N-[(1r,3r)-3-fluorocyclobutyl]carbamate, trans (also known as RTFBC) is a novel organic compound with a wide range of applications in scientific research. It is a small molecule that is composed of a cyclobutyl ring, a tertiary butyl group, and a nitrogen atom. This compound has been studied for its ability to act as a molecular mimic, as well as its potential to act as a catalyst in several different types of reactions. RTFBC has been used in the synthesis of various compounds, including pharmaceuticals, dyes, and other organic molecules. In addition, it has been used in the study of enzyme kinetics, as well as in the study of the interaction between proteins and other molecules.
Mechanism of Action
RTFBC has been studied for its ability to act as a molecular mimic. This means that it can bind to proteins and other molecules and mimic the action of the natural molecule. This can be useful in the study of the interaction between proteins and other molecules, as well as in the study of enzyme kinetics. Additionally, RTFBC can act as a catalyst in several different types of reactions.
Biochemical and Physiological Effects
RTFBC has been studied for its potential biochemical and physiological effects. It has been studied for its ability to act as a molecular mimic, as well as its potential to act as a catalyst in several different types of reactions. Additionally, it has been studied for its potential to interact with proteins and other molecules, as well as its potential to bind to small molecules.
Advantages and Limitations for Lab Experiments
RTFBC has several advantages and limitations when used in laboratory experiments. One advantage is that it is a small molecule, which makes it easier to handle and store. Additionally, it is relatively inexpensive and can be synthesized in a short amount of time. However, it is not a very stable compound, and it can degrade over time. Additionally, it is not a very selective molecule, which means that it can bind to a wide range of molecules.
Future Directions
The potential applications of RTFBC are numerous. One potential future direction is to use it in the synthesis of new compounds, such as pharmaceuticals, dyes, and other organic molecules. Additionally, it could be used to study the interaction between proteins and other molecules, as well as to study enzyme kinetics. Furthermore, it could be used to study the binding of small molecules to proteins and other molecules. Additionally, it could be used to study the effect of small molecules on cellular processes. Finally, it could be used to develop new catalysts for use in various types of reactions.
Synthesis Methods
RTFBC can be synthesized by several different methods. The most common method involves the reaction of an alkyl halide with a cyclobutyl carbamate. This reaction produces a product that is a mixture of the racemic and trans isomers of the compound. The trans isomer can then be isolated by fractional crystallization. Other methods of synthesis include the reaction of an alkyl halide with a cyclobutyl ester, as well as the reaction of an alkyl halide with a cyclobutyl amide.
Scientific Research Applications
RTFBC has been used in a variety of scientific research applications. It has been used in the synthesis of various compounds, including pharmaceuticals, dyes, and other organic molecules. In addition, it has been used in the study of enzyme kinetics, as well as in the study of the interaction between proteins and other molecules. Furthermore, it has been used in the study of the binding of small molecules to proteins and other molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl N-[(1r,3r)-3-fluorocyclobutyl]carbamate, trans involves the reaction of tert-butyl N-(chlorocarbonyl)carbamate with (1r,3r)-3-fluorocyclobutanamine in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl N-(chlorocarbonyl)carbamate", "(1r,3r)-3-fluorocyclobutanamine", "Base (e.g. triethylamine)" ], "Reaction": [ "Add tert-butyl N-(chlorocarbonyl)carbamate to a solution of (1r,3r)-3-fluorocyclobutanamine in a suitable solvent", "Add a base (e.g. triethylamine) to the reaction mixture to facilitate the reaction", "Stir the reaction mixture at room temperature for several hours", "Isolate the product by filtration or chromatography", "Confirm the structure of the product using spectroscopic techniques (e.g. NMR, IR)" ] } | |
CAS RN |
2624139-44-0 |
Molecular Formula |
C9H16FNO2 |
Molecular Weight |
189.2 |
Purity |
95 |
Origin of Product |
United States |
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